1-(7-Sec-butylidene-bicyclo[2.2.1]hept-2-yl)-ethanone

• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 1-(7-butan-2-ylidene-2-bicyclo[2.2.1]heptanyl)ethanone
• InChI: InChI=1S/C13H20O/c1-4-8(2)13-10-5-6-11(13)12(7-10)9(3)14/h10-12H,4-7H2,1-3H3
• InChI Key: SGFUCZSVGFAEFY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C1C2CCC1C(C2)C(=O)C)C

Description

1-(7-Sec-butylidene-bicyclo[2.2.1]hept-2-yl)-ethanone is a useful research compound. Its molecular formula is C13H20O and its molecular weight is 192.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 Isomers in a ratio of 1:1.5:2.9:2.8. Odor description: Woody, floral, linalool, Vertofix, ambery. 1H-NMR (CDCl3, 400 MHz): 3.01–2.44 (m, 3H), 2.15/2.11/2.10 (4s, 3H), 2.11–2.82 (m, 3H), 1.69/1.65/1.63/1.62 (4s, 3H), 1.65–1.20 (m, 5H), 1.02–0.91 (m, 3H) ppm. GC/MS (EI): (major isomer): 192 (M+, 16), 163 (9), 149 (48), 134 (41), 121 (57), 107 (54), 93 (92), 79 (52), 43 (100). IR (atr): 2960s, 2870m, 1707vs, 1453w, 1356m, 1172s, 960w cm−1.